Cas no 114660-69-4 (4-(3-Nitro-phenyl)-1-phenyl-1H-imidazole-2-thiol)

• Product Name: 4-(3-Nitro-phenyl)-1-phenyl-1H-imidazole-2-thiol
• CAS No: 114660-69-4
• MF: C₁₅H₁₁N₃O₂S
• MW: 297.331741571426
• CID: 3106101
• PubChem ID: 3482844
• Update Time: 2025-04-21

4-(3-Nitro-phenyl)-1-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Nitro-phenyl)-1-phenyl-1H-imidazole-2-thiol
• SMR000353978
• CHEBI:116074
• Z56943770
• 5-(3-nitrophenyl)-3-phenyl-1H-imidazole-2-thione
• 114660-69-4
• EN300-06597
• AKOS034467318
• CS-0355972
• Q27198445
• AB00587008-02
• MLS001017747
• 4-(3-nitrophenyl)-1-phenyl-1H-imidazole-2-thiol
• CHEMBL1499697
• HMS2606A16

• Inchi： 1S/C15H11N3O2S/c19-18(20)13-8-4-5-11(9-13)14-10-17(15(21)16-14)12-6-2-1-3-7-12/h1-10H,(H,16,21)
• InChI Key： DZJQPKKLPUCNDW-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=CC=C(C=2)[N+](=O)[O-])=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.05719778Da
• Monoisotopic Mass: 297.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.2Ų